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An In-depth Technical Guide to Isomitraphylline: Physical, Chemical, and Biological

Properties

Introduction
Isomitraphylline is a pentacyclic oxindole alkaloid found in several plant species, most notably

from the genus Uncaria, commonly known as Cat's Claw, and Mitragyna.[1][2] As a

stereoisomer of mitraphylline, it belongs to a class of compounds that has garnered significant

interest from the scientific community for its diverse and potent biological activities.[1][3] These

activities include neuroprotective, anti-cancer, and anti-inflammatory properties, making

Isomitraphylline a promising lead compound for drug discovery and development.[1][4][5] This

technical guide provides a comprehensive overview of the known physical and chemical

properties of Isomitraphylline, detailed experimental protocols for its isolation and analysis,

and an examination of its biological mechanisms of action.

Physical and Chemical Properties
Isomitraphylline is characterized as a complex heterocyclic molecule. Its identity and purity

are confirmed through a combination of chromatographic and spectroscopic methods.

Commercial preparations are typically available as a powder with purity exceeding 98%.[6][7]

[8]
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The structural information and chemical identifiers for Isomitraphylline are summarized below.

Identifier Value Reference

CAS Number 4963-01-3 [1][6][7]

Molecular Formula C₂₁H₂₄N₂O₄ [1][6][7]

IUPAC Name

methyl

(1S,4aS,5aS,6S,10aR)-1-

methyl-2′-

oxospiro[1,4a,5,5a,7,8,10,10a-

octahydropyrano[3,4-

f]indolizine-6,3′-1H-indole]-4-

carboxylate

[1][7][8]

Synonyms
Ajmalicine oxindole A, 7-

Isomitraphylline
[7][8]

InChI Key
JMIAZDVHNCCPDM-

NWQITLLVSA-N
[7][8]

Canonical SMILES

CC1C2CN3CCC4(C3CC2C(=

CO1)C(=O)OC)C5=CC=CC=C

5NC4=O

[7][8]

Chemical Family Oxindole Alkaloid [4][6][7]

Physicochemical Data
Quantitative physical and chemical data for Isomitraphylline are presented below. It is

important to note that some values, such as boiling point and pKa, are predicted based on

computational models.
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Property Value Reference

Molecular Weight 368.42 - 368.43 g/mol [4][6][9]

Appearance Solid powder [6][9]

Density (Predicted) 1.33 ± 0.1 g/cm³ [10]

Boiling Point (Predicted) 555.2 ± 50.0 °C at 760 mmHg [10]

pKa (Predicted) 13.56 ± 0.60 [10]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone. Sparingly

soluble in Chloroform (1-10

mg/ml). Slightly soluble in

Acetonitrile (0.1-1 mg/ml).

[6][9][10]

Storage Conditions

Short term (days to weeks): 0 -

4 °C. Long term (months to

years): -20 °C. Store in a dry,

dark environment.

[9][10]

Spectroscopic Data
The structural elucidation and confirmation of Isomitraphylline rely on a suite of spectroscopic

techniques.
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Technique Data and Interpretation Reference

¹H and ¹³C NMR

Complete assignment of

proton and carbon nuclear

magnetic resonance spectra

has been performed using 2D

NMR techniques, including

COSY and DEPT. These

analyses confirm the

pentacyclic oxindole skeleton

and the specific

stereochemistry of

Isomitraphylline.

[6][7]

Mass Spectrometry (MS)

Characterized by ESI-MS/MS.

As an alkaloid, fragmentation

patterns typically involve

characteristic losses related to

the heterocyclic ring systems.

The exact mass is used to

confirm the molecular formula

C₂₁H₂₄N₂O₄.

[11][12]

Infrared (IR) Spectroscopy

The IR spectrum is expected to

show characteristic absorption

bands for key functional

groups: N-H stretching (from

the indole), C=O stretching

(from the oxindole lactam and

the ester), C-O stretching (from

the ether and ester), and C=C

stretching (from the aromatic

ring).

[11][13]

UV-Visible Spectroscopy Used to confirm the presence

of chromophores within the

molecule, particularly the

indole and oxindole ring

systems. This technique is

[11][14]
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often employed in conjunction

with HPLC for quantitative

analysis.

Experimental Protocols
Isolation and Purification from Uncaria Bark
The following protocol is adapted from a standard acid-base extraction method for isolating

oxindole alkaloids like mitraphylline and Isomitraphylline from plant material.[11][15]

Methodology:

Extraction: Powdered bark of Uncaria tomentosa is subjected to extraction with boiling

methanol. The process is typically repeated three times to ensure exhaustive extraction of

alkaloids.

Acid-Base Partitioning:

The methanolic extract is concentrated under reduced pressure.

The residue is dissolved in an acidic aqueous solution (e.g., 5% HCl) to protonate the

basic nitrogen atoms of the alkaloids, rendering them water-soluble.

This aqueous solution is then washed with an immiscible organic solvent (e.g.,

dichloromethane) to remove neutral and acidic lipophilic compounds.

The acidic aqueous phase is subsequently basified (e.g., with NH₄OH to pH 9-10) to

deprotonate the alkaloids, making them insoluble in water but soluble in organic solvents.

The alkaloids are then extracted from the basic aqueous solution into an organic solvent

like dichloromethane. This step is repeated multiple times to create an alkaloid-enriched

organic fraction.

Selective Precipitation & Purification:

The alkaloid-enriched extract is concentrated to dryness.
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The residue is redissolved in a specific solvent system, such as a toluene/hexane mixture

(e.g., 80:20 v/v), which can selectively precipitate certain alkaloids.[15]

Further purification is achieved through column chromatography (e.g., silica gel) or

preparative high-performance liquid chromatography (HPLC) to isolate Isomitraphylline
from its isomers and other related alkaloids.

Characterization: The purity and identity of the isolated Isomitraphylline are confirmed

using HPLC-UV/DAD, mass spectrometry, and NMR spectroscopy.[11][15]
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Extraction & Partitioning

Purification & Analysis
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Caption: Workflow for the isolation and purification of Isomitraphylline.
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Biological Activity and Signaling Pathways
Isomitraphylline has demonstrated significant therapeutic potential, particularly in the contexts

of neurodegenerative diseases and oncology.

Neuroprotective Effects
Studies have shown that Isomitraphylline exerts neuroprotective effects in models of

Alzheimer's disease.[9] Its mechanism is multifaceted, targeting several pathological hallmarks

of the disease.

Inhibition of Amyloid-β (Aβ) Aggregation: Isomitraphylline has been shown to inhibit the

aggregation of Aβ peptides in vitro. In one study using a Thioflavin-T assay, it demonstrated

an inhibitory effect of 61.32% at a 50 μM concentration.[9]

Reduction of Oxidative Stress: The compound effectively reduces intracellular levels of

reactive oxygen species (ROS). In SH-SY5Y neuroblastoma cells subjected to hydrogen

peroxide-induced oxidative stress, Isomitraphylline significantly lowered ROS levels at

concentrations of 10 μM and 20 μM.[2]

Mitochondrial Protection: Isomitraphylline helps to preserve the mitochondrial membrane

potential in cells challenged with Aβ, suggesting it protects mitochondrial function, which is

often compromised in neurodegenerative conditions.[9]

These combined actions contribute to increased cell viability and protection against

neurotoxicity.[4][9]
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Caption: Neuroprotective mechanisms of action for Isomitraphylline.

Anti-Cancer Activity
Isomitraphylline is reported to have potent anti-cancer and cytotoxic properties.[2] Along with

other Uncaria alkaloids, it has been shown to control the proliferation of acute lymphoblastic

leukemia cells. While specific signaling pathways for Isomitraphylline are still under detailed

investigation, related alkaloids from Uncaria have been shown to exert their effects through

pathways like PI3K/Akt, which are critical for cell survival and proliferation.[16] The cytotoxic

effects of Isomitraphylline have been observed in various cancer cell lines, suggesting it may

be a valuable compound for oncological research.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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